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Compound of Interest

Compound Name: Cefepime

Cat. No.: B1668827 Get Quote

An In-depth Analysis for Researchers, Scientists,
and Drug Development Professionals
Cefepime is a fourth-generation cephalosporin antibiotic with a broad spectrum of activity

against both Gram-positive and Gram-negative bacteria.[1][2][3] Its clinical efficacy is

intrinsically linked to its chemical structure and stability, which dictates its mechanism of action,

pharmacokinetic profile, and potential degradation pathways. This technical guide provides a

detailed overview of the chemical properties and stability of cefepime, intended for

researchers, scientists, and professionals in drug development.

Chemical Structure
Cefepime is a semi-synthetic, beta-lactamase-resistant cephalosporin.[4] Its chemical structure

is characterized by a cephem nucleus, which is fundamental to its antibacterial activity.

IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-

methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate[2]

Molecular Formula: C₁₉H₂₄N₆O₅S₂

Molecular Weight: 480.56 g/mol

The key structural features of cefepime include:
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A beta-lactam ring fused to a dihydrothiazine ring, forming the core cephem structure.

An aminothiazolyl methoxyiminoacetyl side chain at position 7, which enhances its

antibacterial spectrum.

A positively charged N-methylpyrrolidine group at position 3, which contributes to its potent

anti-pseudomonal activity and its ability to penetrate the outer membrane of Gram-negative

bacteria.

Mechanism of Action
Cefepime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. This

process involves the covalent binding of cefepime to penicillin-binding proteins (PBPs), which

are enzymes crucial for the final transpeptidation step in peptidoglycan synthesis. The

inactivation of these enzymes leads to a defective cell wall, resulting in cell lysis and bacterial

death. Cefepime's structure provides it with high stability against many plasmid- and

chromosome-mediated beta-lactamases, enzymes that can degrade other cephalosporins.
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Cefepime's mechanism of action.

Stability Profile
The stability of cefepime is a critical factor for its formulation, storage, and clinical

administration. Its degradation is influenced by several factors, including temperature, pH, and

light.
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Temperature Stability
Cefepime's stability is highly dependent on temperature. As the temperature increases, the

rate of degradation accelerates.

Temperature Storage Time
Remaining
Cefepime (%)

Reference

4°C (Refrigerator) 7 days >90%

4°C (Refrigerator) 2 weeks 90.5%

23°C (Room Temp) 48 hours

>90% (with

metronidazole 500

mg)

23°C (Room Temp) 72 hours

>90% (with

metronidazole 1500

mg)

25°C (Room Temp) 24 hours >90%

30°C 14 hours ~90%

37°C <10 hours <90%

45°C 2 hours >90%

pH Stability
The pH of the solution significantly impacts cefepime's stability. The maximum stability is

observed in the pH range of 4 to 6. Outside this range, particularly at higher pH values,

degradation is accelerated. The degradation of cefepime can lead to the formation of alkaline

products, which can further increase the rate of its own degradation.

Photostability
Cefepime solutions should be protected from light. Exposure to UV radiation has a destructive

impact on the stability of cefepime, with complete degradation observed after 2 hours of

exposure in one study.
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Degradation Pathways
The degradation of cefepime primarily involves two main pathways:

Opening of the β-lactam ring: This is a common degradation pathway for all β-lactam

antibiotics and results in the loss of antibacterial activity.

Cleavage of the N-methylpyrrolidine side chain (R2 side chain): This cleavage also

contributes to the degradation of the molecule.

Mass spectrometry data suggests that the opening of the cephem (β-lactam) ring occurs before

the cleavage of the N-methylpyrrolidine side chain. The degradation products of cefepime do

not exhibit significant antibacterial activity.
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Simplified degradation pathway of cefepime.

Experimental Protocols
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The stability of cefepime is typically assessed using a stability-indicating high-performance

liquid chromatography (HPLC) method.

Stability-Indicating RP-HPLC Method for Cefepime
This section outlines a typical experimental protocol for determining the stability of cefepime.

Objective: To quantify the concentration of cefepime and its degradation products over time

under various stress conditions.

Materials and Equipment:

Cefepime reference standard

HPLC grade water, methanol, and acetonitrile

Acetate buffer

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

pH meter

Analytical balance

Volumetric flasks and pipettes

Temperature-controlled chambers/water baths

Experimental Workflow:
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General workflow for cefepime stability testing.

Procedure:

Preparation of Standard Solution: Accurately weigh a known amount of cefepime reference

standard and dissolve it in a suitable solvent (e.g., HPLC grade water) to prepare a stock

solution of known concentration. Prepare working standards by diluting the stock solution.
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Preparation of Sample Solutions: Reconstitute cefepime for injection with a known volume

of a suitable diluent (e.g., sterile water for injection, 0.9% sodium chloride, or 5% dextrose) to

achieve the desired concentration.

Forced Degradation Studies:

Acid and Base Hydrolysis: Treat the cefepime solution with 0.1N HCl and 0.1N NaOH,

respectively, and heat at a specified temperature (e.g., 70°C) for a defined period.

Neutralize the solutions before analysis.

Oxidative Degradation: Treat the cefepime solution with a solution of hydrogen peroxide

(e.g., 3% H₂O₂) at room temperature.

Thermal Degradation: Store the cefepime solution at elevated temperatures (e.g., 45°C,

60°C).

Photodegradation: Expose the cefepime solution to UV light.

Chromatographic Conditions (Example):

Mobile Phase: A mixture of methanol, acetonitrile, and acetate buffer (e.g., 75:20:05 v/v/v)

with the pH adjusted to 5.1.

Stationary Phase: C18 column.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 212 nm.

Injection Volume: 20 µL.

Analysis: Inject the standard and sample solutions into the HPLC system. Record the

chromatograms and determine the peak area of cefepime and any degradation products.

Data Evaluation: Calculate the percentage of remaining cefepime at each time point under

each stress condition. A decrease in the drug concentration by more than 10% from the initial

concentration is typically considered unstable.
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Conclusion
This technical guide has provided a comprehensive overview of the chemical structure and

stability of cefepime. A thorough understanding of these properties is essential for the

development of stable formulations, the establishment of appropriate storage and handling

procedures, and the optimization of its clinical use to ensure patient safety and therapeutic

efficacy. The provided experimental protocols and diagrams serve as valuable resources for

researchers and professionals in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1668827?utm_src=pdf-body
https://www.benchchem.com/product/b1668827?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB01413
https://pubchem.ncbi.nlm.nih.gov/compound/Cefepime
https://en.wikipedia.org/wiki/Cefepime
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/cefepime-hydrochloride
https://www.benchchem.com/product/b1668827#cefepime-chemical-structure-and-stability
https://www.benchchem.com/product/b1668827#cefepime-chemical-structure-and-stability
https://www.benchchem.com/product/b1668827#cefepime-chemical-structure-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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